(4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(6-(trifluoromethyl)pyridin-3-yl)methanone
CAS No.: 2034544-17-5
Cat. No.: VC7462858
Molecular Formula: C16H18F3N5O3S
Molecular Weight: 417.41
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 2034544-17-5 |
|---|---|
| Molecular Formula | C16H18F3N5O3S |
| Molecular Weight | 417.41 |
| IUPAC Name | [4-(1-methylpyrazol-4-yl)sulfonyl-1,4-diazepan-1-yl]-[6-(trifluoromethyl)pyridin-3-yl]methanone |
| Standard InChI | InChI=1S/C16H18F3N5O3S/c1-22-11-13(10-21-22)28(26,27)24-6-2-5-23(7-8-24)15(25)12-3-4-14(20-9-12)16(17,18)19/h3-4,9-11H,2,5-8H2,1H3 |
| Standard InChI Key | XBLKABYHVJFCEI-UHFFFAOYSA-N |
| SMILES | CN1C=C(C=N1)S(=O)(=O)N2CCCN(CC2)C(=O)C3=CN=C(C=C3)C(F)(F)F |
Introduction
The compound (4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(6-(trifluoromethyl)pyridin-3-yl)methanone is a complex organic molecule that incorporates several functional groups, including a pyrazole ring, a diazepane ring, and a trifluoromethyl-substituted pyridine. This compound is of interest in various fields of chemistry and pharmacology due to its potential biological activities and structural complexity.
Biological and Pharmacological Activities
While the search results do not provide specific information on the biological activities of this compound, similar structures have been explored for their potential as pharmaceutical agents. Compounds with pyrazole and diazepane rings have been studied for various biological activities, including anti-inflammatory, analgesic, and antimicrobial effects.
Data Table: General Information on Similar Compounds
| Compound Feature | Description |
|---|---|
| Pyrazole Ring | Common in pharmaceuticals for various biological activities. |
| Diazepane Ring | Found in compounds with potential neurological effects. |
| Trifluoromethyl Group | Often used to enhance lipophilicity and stability in drugs. |
| Sulfonyl Group | Contributes to solubility and metabolic stability. |
Future Directions
-
Synthesis Optimization: Developing efficient synthesis protocols for this compound.
-
Biological Screening: Evaluating its potential biological activities, such as antimicrobial or anti-inflammatory effects.
-
Spectroscopic Characterization: Conducting detailed NMR and HRMS analyses to confirm its structure.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume